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Compound of Interest

Compound Name: Paclobutrazol

Cat. No.: B033190 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Paclobutrazol. Adherence to these procedures is

critical for ensuring personal safety and minimizing environmental impact.

Paclobutrazol is a plant growth regulator that requires careful handling due to its potential

health and environmental hazards. It is classified as a flammable solid, harmful if swallowed,

inhaled, or in contact with skin, and causes serious eye irritation.[1][2][3] Furthermore, it is

suspected of damaging fertility or the unborn child and is very toxic to aquatic life with long-

lasting effects.[2][3][4][5]

Hazard Identification and Classification
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Hazard Class Category Hazard Statement

Flammable Solid Category 1 H228: Flammable solid[1][2][3]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal Category 3 / 4
H311/H312: Toxic/Harmful in

contact with skin[1][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][5]

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation[2][3][4]

Reproductive Toxicity Category 2

H361: Suspected of damaging

fertility or the unborn child[2][3]

[5][6]

Aquatic Hazard, Acute Category 1
H400: Very toxic to aquatic

life[2][5]

Aquatic Hazard, Chronic Category 1
H410: Very toxic to aquatic life

with long lasting effects[2][4]

Operational and Disposal Plans
A systematic approach is crucial when working with Paclobutrazol. The following step-by-step

guidance covers all phases from preparation to disposal.

Preparation and Engineering Controls
Designated Area: Conduct all work with Paclobutrazol in a designated, well-ventilated area,

such as a chemical fume hood.[1][5][7]

Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible

and have been tested.[1][4][6]

Gather Materials: Before starting, ensure all necessary PPE is available and in good

condition. Have spill containment materials (e.g., absorbent pads, sand) and a designated,

labeled hazardous waste container ready.[8][9]
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Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling Paclobutrazol.

PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side-shields or a full-face

shield.[1][3][5][6][10]

Protects against splashes,

dust, and aerosols, preventing

serious eye irritation.[2][3][4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[10]

Prevents skin contact, as

Paclobutrazol is harmful upon

dermal absorption.[1][3]

Body Protection

A long-sleeved lab coat or

chemical-resistant/impervious

clothing.[1][4][5][6]

Minimizes the risk of skin

exposure from spills or

splashes.

Respiratory Protection

A NIOSH-approved respirator

is required if dust or aerosols

may be generated or if

ventilation is inadequate.[5][6]

Protects against inhalation,

which can be harmful.[2][5]

Step-by-Step Handling Protocol
Don PPE: Put on all required PPE before entering the designated handling area.

Weighing and Transfer:

Handle Paclobutrazol as a solid carefully to avoid generating dust.[1][5][11]

Use non-sparking tools and keep the substance away from heat, sparks, open flames, and

other ignition sources.[1][3][5][6]

If creating a solution, add the solid to the solvent slowly to prevent splashing.

During Use:
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Avoid all personal contact with the substance, including inhalation.[11]

Keep containers tightly closed when not in use.[1][7]

Do not eat, drink, or smoke in the work area.[5][12]

Decontamination and Clean-up:

After handling, thoroughly wash hands and any exposed skin with soap and water.[1][4]

Wipe down all work surfaces with an appropriate cleaning agent.

Remove PPE carefully to avoid cross-contamination. Wash reusable PPE after each use.

[4]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

open.[1][2][4][10] Remove contact lenses if

present and easy to do.[1][4] Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing immediately.[4]

[10] Rinse the affected skin thoroughly with

plenty of soap and water.[4][10][12] Seek

medical attention if irritation develops.[4][12]

Inhalation

Move the person to fresh air.[1][2][6] If breathing

is difficult, provide oxygen. If the person is not

breathing, begin CPR. Seek immediate medical

attention.[1]

Ingestion

Rinse the mouth with water.[1] Do NOT induce

vomiting.[6][10] Never give anything by mouth to

an unconscious person.[1] Call a physician or

poison control center immediately.[2][5]

Spill and Disposal Plan
Spill Response:

Evacuate personnel from the immediate area.[1]

Wearing full PPE, prevent further leakage if it is safe to do so.[1][5]

For solid spills, carefully sweep up the material to avoid dust formation and place it in a

labeled container for disposal.[1]

For liquid spills, cover with an inert absorbent material (e.g., sand, diatomite) and collect it

into a suitable container for disposal.[6][9]

Do not allow the product to enter drains or waterways.[1][5][12]
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Waste Disposal:

All Paclobutrazol waste is considered hazardous.[4][11]

Dispose of waste materials and empty containers in accordance with all applicable federal,

state, and local environmental regulations.[1][11]

Do not contaminate water, food, or feed with the chemical or used container.[4][9]

Puncture empty containers to prevent reuse.[11]

Toxicological Data
Understanding the toxicity of Paclobutrazol is essential for appreciating the need for stringent

safety measures.

Route of Exposure Species LD50 / LC50 Value

Oral Rat 490 - 1300 mg/kg[1][2][11]

Dermal Rabbit >1000 mg/kg[1][11]

Inhalation Rat
>3.13 mg/L (4h) / 369,000

mg/m³ (4h)[2][11]

Experimental Workflow Visualization
The following diagram illustrates the standard operational workflow for the safe handling of

Paclobutrazol in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase
Emergency Protocol

Designate Work Area
(Fume Hood)

Verify Safety Equipment
(Eyewash, Shower)

Gather PPE & Spill Kit

Don Full PPE

Weigh & Transfer Chemical
(Avoid Dust/Sparks)

Perform Experiment

Exposure or Spill?Decontaminate Surfaces

Dispose of Waste
(Hazardous Waste Stream)

Doff & Clean/Dispose PPE

Wash Hands Thoroughly

Administer First Aid
& Seek Medical Attention

Exposure

Execute Spill Response Plan

Spill

Click to download full resolution via product page

Caption: Workflow for safe Paclobutrazol handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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